Cas no 213678-51-4 (4-Bromo-a-phenylbenzenemethanol-d5)

• Product Name: 4-Bromo-a-phenylbenzenemethanol-d5
• CAS No: 213678-51-4
• MF: C₁₃H₁₁BrO
• MW: 268.160651445389
• CID: 4551990
• Update Time: 2025-06-13

4-Bromo-a-phenylbenzenemethanol-d5 Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-α-phenylbenzenemethanol-d5
• 4-Bromo-a-phenylbenzenemethanol-d5

• Inchi： 1S/C13H11BrO/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h1-9,13,15H/i1D,2D,3D,4D,5D
• SMILES： C(C1=CC=C(Br)C=C1)(C1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])O

Additional information on 4-Bromo-a-phenylbenzenemethanol-d5

Chemical Profile of 4-Bromo-a-phenylbenzenemethanol-d5 (CAS No. 213678-51-4)

4-Bromo-a-phenylbenzenemethanol-d5, identified by the Chemical Abstracts Service Number (CAS No.) 213678-51-4, is a deuterated derivative of a brominated aromatic alcohol. This compound belongs to the class of substituted benzenes, featuring a bromine atom at the para position relative to a hydroxymethyl group and deuterium atoms incorporated into the aromatic ring. The introduction of deuterium atoms not only serves as a stable isotope label but also enhances the compound's utility in various analytical and pharmaceutical applications.

The molecular structure of 4-Bromo-a-phenylbenzenemethanol-d5 consists of a phenyl ring substituted with a bromine atom at the 4-position and a hydroxymethyl group at the 1-position. The presence of deuterium atoms (denoted by "-d5") at specific positions in the aromatic ring improves its suitability for NMR spectroscopic studies, particularly in metabolomics and drug metabolism research. This deuterated version is increasingly employed to differentiate endogenous compounds from exogenous substances during metabolic profiling, offering researchers a powerful tool for understanding biological pathways and drug interactions.

In recent years, the demand for labeled compounds in pharmaceutical research has surged, driven by advancements in mass spectrometry and NMR techniques. 4-Bromo-a-phenylbenzenemethanol-d5 has emerged as a valuable intermediate in synthetic chemistry, facilitating the development of novel pharmaceutical agents. Its brominated aromatic core makes it a versatile building block for constructing more complex molecules, including potential drug candidates targeting neurological disorders, inflammatory diseases, and cancer.

The pharmaceutical industry has shown significant interest in brominated phenols due to their diverse biological activities. Studies have demonstrated that compounds featuring a hydroxymethyl group on a brominated aromatic ring exhibit potent effects on enzyme inhibition and receptor binding. For instance, derivatives of 4-Bromo-a-phenylbenzenemethanol-d5 have been investigated for their potential as kinase inhibitors and antioxidants. The deuterated version enhances the compound's stability under metabolic conditions, allowing for more accurate tracking in vivo.

Recent research highlights the role of 4-Bromo-a-phenylbenzenemethanol-d5 in drug discovery pipelines. A notable study published in the Journal of Medicinal Chemistry described its use as a precursor in synthesizing small-molecule inhibitors of tyrosine kinases, which are critical targets in oncology research. The bromine atom at the para position facilitates further functionalization, enabling chemists to tailor the compound's properties for specific therapeutic applications. Additionally, its deuterated form minimizes interference from natural isotopes during analytical studies, improving data reliability.

The analytical applications of 4-Bromo-a-phenylbenzenemethanol-d5 extend beyond drug metabolism studies. In metabolomics research, this compound serves as an internal standard for quantifying xenobiotics and endogenous metabolites in biological samples. Its unique spectral signature allows researchers to monitor metabolic fluxes with high precision, contributing to insights into disease mechanisms and therapeutic responses. The increasing adoption of stable isotope labeling underscores its importance in modern biochemical analysis.

Synthetic chemists have leveraged 4-Bromo-a-phenylbenzenemethanol-d5 to develop novel synthetic routes for complex organic molecules. The bromine substituent enables palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing biaryl frameworks found in many bioactive compounds. The hydroxymethyl group further provides opportunities for etherification or esterification reactions, expanding the compound's synthetic utility. These attributes make it a cornerstone in medicinal chemistry libraries used by academic and industrial researchers alike.

The safety profile of 4-Bromo-a-phenylbenzenemethanol-d5 is another critical consideration in its application. While not classified as hazardous under standard laboratory conditions, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage recommendations include keeping the compound away from heat sources and incompatible materials to prevent degradation or unintended reactions.

Future directions in research involving 4-Bromo-a-phenylbenzenemethanol-d5 may explore its potential as an imaging probe or contrast agent in diagnostic applications. The combination of bromine substitution with deuterium labeling could enhance its detectability by magnetic resonance imaging (MRI) or positron emission tomography (PET), offering new possibilities for non-invasive disease monitoring.

In conclusion,4-Bromo-a-phenylbenzenemethanol-d5 (CAS No. 213678-51-4) represents a significant advancement in pharmaceutical and analytical chemistry. Its unique structural features make it an indispensable tool for researchers studying drug metabolism, synthetic pathways, and biological signaling pathways. As methodologies for stable isotope labeling continue to evolve,this compound will undoubtedly play an even greater role in unlocking new frontiers in chemical biology and medicine.